2,4-Diethyl-4-methyl-1,5-diazaspiro[5.5]undec-1-ene

• CAS No.: 61683-63-4
• Molecular Formula: C14H26N2
• Molecular Weight: 222.37 g/mol
• IUPAC Name: 2,4-diethyl-2-methyl-1,5-diazaspiro[5.5]undec-4-ene
• InChI: InChI=1S/C14H26N2/c1-4-12-11-13(3,5-2)16-14(15-12)9-7-6-8-10-14/h16H,4-11H2,1-3H3
• InChI Key: DNBJIUCIQMWLTG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2(CCCCC2)NC(C1)(C)CC

Description

2,4-Diethyl-4-methyl-1,5-diazaspiro[5.5]undec-1-ene is a useful research compound. Its molecular formula is C14H26N2 and its molecular weight is 222.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

14.3 g of the 5-amino-5-methyl-3-heptanone thus obtained were dissolved in 100 ml of methanol, and 10.0 g of cyclohexanone and 10.0 g of ammonium bromide were added to the resulting solution. Dry ammonia was then introduced into the solution at room temperature for a period of 6 hours. After allowing the solution to stand overnight, 10.0 g of potassium carbonate were added and the methanol was then removed by distillation under reduced pressure. The residue was extracted with benzene, washed with water and dried over potassium carbonate. The benzene was then removed and the residue was distilled under reduced pressure, giving 14.0 g of 2,4-diethyl-4-methyl-1,5-diazaspiro[5.5]-undec-1-ene (bp 93° - 94° C/1.5 mmHg).

Synthesis routes and methods II

Procedure details

14.3 g of the 5-amino-5-methyl-3-heptanone thus obtained were dissolved in 100 ml of methanol, and 10.0 g of cyclohexanone and 10.0 g of ammonium bromide were added to the resulting solution. Dry ammonia was then introduced into the solution at room temperature for 6 hours. The solution was then allowed to stand overnight, after which 10.0 g of potassium carbonate were added and the methanol was removed by evaporation under reduced pressure. The residue was extracted with benzene, and the benzene extract was washed with water and then dried over potassium carbonate. After removing the benzene, the residue was distilled under reduced pressure, giving 14.0 of 2,4-diethyl-4-methyl-1,5-diazaspiro[5.5]undec-1-ene (bp 93° - 94° C/1.5 mmHg).